Cas no 312531-88-7 (3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid
• CAS No: 312531-88-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD01422142
• CID: 300764
• PubChem ID: 612274
• Update Time: 2025-06-29

3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid
• 3-(3,5-Dimethyl-pyrazol-1-yl)-benzoic acid
• 3-(3,5-dimethylpyrazol-1-yl)benzoic acid
• Benzoic acid,3-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic acid(SALTDATA: FREE)
• 3-(3,5-dimethylpyrazolyl)benzoic acid
• CS-0215096
• SMR000275388
• Oprea1_132214
• EN300-221834
• BB 0220095
• Cambridge id 5718369
• MFCD01422142
• FS-2474
• SR-01000524553-1
• MLS000715409
• FT-0762420
• Benzoic acid, 3-(3,5-dimethyl-1-pyrazolyl)-
• YZVUPMIJNADPAB-UHFFFAOYSA-N
• DTXSID90346449
• CHEMBL1708980
• 3-(3,5-dimethyl-pyrazol-1-yl)-benzoic acid, AldrichCPR
• 312531-88-7
• SCHEMBL16554846
• 3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid #
• A22812
• HMS2736M16
• SR-01000524553
• AKOS000112618
• AB00094551-01

• MDL： MFCD01422142
• Inchi： 1S/C12H12N2O2/c1-8-6-9(2)14(13-8)11-5-3-4-10(7-11)12(15)16/h3-7H,1-2H3,(H,15,16)
• InChI Key： YZVUPMIJNADPAB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 400.4±33.0 °C at 760 mmHg
• Flash Point: 196.0±25.4 °C
• Refractive Index: 1.606
• PSA: 55.12000
• LogP: 2.18730
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid

Introduction to 3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid (CAS No. 312531-88-7)

3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 312531-88-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a benzoic acid moiety linked to a 3,5-dimethyl-1H-pyrazole ring, which contributes to its unique electronic and steric properties. Such structural motifs are often explored in the development of novel therapeutic agents, particularly those targeting inflammatory and metabolic disorders.

The 3,5-dimethyl substitution pattern on the pyrazole ring enhances the compound's lipophilicity while maintaining sufficient solubility, making it amenable for various pharmacokinetic studies. The benzoic acid component is well-known for its role in drug design, often serving as a pharmacophore due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. This combination of structural features positions 3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid as a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such compounds, allowing researchers to predict potential binding interactions with biological receptors. Studies have suggested that the pyrazole-benzoic acid scaffold may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of prostaglandins and leukotrienes, molecules that mediate pain, fever, and inflammation.

In vitro assays have begun to explore the pharmacological profile of 3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid, revealing intriguing interactions with certain inflammatory mediators. Preliminary data indicate that this compound may modulate the activity of key signaling pathways associated with chronic inflammation, such as NF-κB and MAPK. Such findings align with the growing interest in developing anti-inflammatory agents that target multiple pathways simultaneously, potentially offering improved therapeutic efficacy.

The synthesis of 3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid involves multi-step organic transformations, including condensation reactions and functional group modifications. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques are critical in ensuring that the final product meets the stringent requirements for preclinical and clinical studies.

The compound's stability under various conditions has also been a focus of research. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been utilized to characterize its physicochemical properties. These studies are essential for determining optimal storage conditions and formulation strategies for potential pharmaceutical applications.

Exploring the biological activity of 3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid has led to collaborations between academic institutions and pharmaceutical companies aiming to develop novel therapeutics. The compound's structural features make it a versatile building block for designing derivatives with enhanced specificity or reduced side effects. For instance, modifications at the pyrazole ring or introduction of additional functional groups could fine-tune its interactions with biological targets.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like 3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid. These models can predict biological activity based on structural data alone, significantly reducing the time required for experimental validation. Such innovations underscore the importance of interdisciplinary approaches in modern pharmaceutical research.

Future studies may investigate the compound's potential in treating metabolic disorders by examining its effects on enzymes involved in glucose metabolism and lipid biosynthesis. The pyrazole-benzoic acid core is known to interact with various metabolic enzymes, suggesting broad therapeutic applicability beyond traditional anti-inflammatory roles.

In conclusion,3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid (CAS No. 312531-88-7) represents a fascinating subject of study in medicinal chemistry. Its unique structure and demonstrated biological potential make it a valuable asset in the quest for novel therapeutic agents. Continued research into its pharmacological properties will likely uncover new avenues for treating inflammatory and metabolic diseases.